Cas no 886364-26-7 (4-Boc-7,8-Dimethoxy-2,3,4,5-Tetrahydro-1h-BenzoE1,4Diazepine)

• Product Name: 4-Boc-7,8-Dimethoxy-2,3,4,5-Tetrahydro-1h-BenzoE1,4Diazepine
• CAS No: 886364-26-7
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• MDL: MFCD07369863
• CID: 712592
• PubChem ID: 25417639
• Update Time: 2025-10-19

4-Boc-7,8-Dimethoxy-2,3,4,5-Tetrahydro-1h-BenzoE1,4Diazepine Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7,8-dimethoxy-2,3-dihydro-1H-benzo[e][1,4]diazepine-4(5H)-carboxylate
• 4-Boc-7,8-Dimethoxy-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine
• 4H-1,4-Benzodiazepine-4-carboxylicacid, 1,2,3,5-tetrahydro-7,8-dimethoxy-, 1,1-dimethylethyl e...
• 4H-1,4-Benzodiazepine-4-carboxylicacid, 1,2,3,5-tetrahydro-7,8-dimethoxy-, 1,1-dimethylethyl ester
• Q-102420
• FT-0733370
• tert-butyl 7,8-dimethoxy-1,2,3,5-tetrahydro-1,4-benzodiazepine-4-carboxylate
• tert-Butyl7,8-dimethoxy-2,3-dihydro-1H-benzo[e][1,4]diazepine-4(5H)-carboxylate
• 886364-26-7
• 4-Boc-7,8-Dimethoxy-2,3,4,5-tetrahydro-1H-benzo[e] [1,4]diazepine
• MFCD07369863
• tert-Butyl7,8-dimethoxy-1,2,3,5-tetrahydro-4H-benzo[e][1,4]diazepine-4-carboxylate
• CS-0171812
• 7,8-dimethoxy-1,2,3,5-tetrahydro-benzo[e][1,4]diazepine-4-carboxylic acid tert-butyl ester
• DTXSID20649617
• AS-36662
• tert-Butyl 7,8-dimethoxy-1,2,3,5-tetrahydro-4H-1,4-benzodiazepine-4-carboxylate
• AKOS015852184
• 4-Boc-7,8-Dimethoxy-2,3,4,5-Tetrahydro-1h-BenzoE1,4Diazepine

• MDL： MFCD07369863
• Inchi： 1S/C16H24N2O4/c1-16(2,3)22-15(19)18-7-6-17-12-9-14(21-5)13(20-4)8-11(12)10-18/h8-9,17H,6-7,10H2,1-5H3
• InChI Key： XNSPGFQVDOLCAR-UHFFFAOYSA-N
• SMILES： O(C(N1CCNC2C=C(C(=CC=2C1)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 308.174
• Monoisotopic Mass: 308.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 60A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.116
• Melting Point: Not available
• Boiling Point: 437.7°C at 760 mmHg
• Flash Point: 218.5°C
• Refractive Index: 1.516
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Boc-7,8-Dimethoxy-2,3,4,5-Tetrahydro-1h-BenzoE1,4Diazepine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature

Additional information on 4-Boc-7,8-Dimethoxy-2,3,4,5-Tetrahydro-1h-BenzoE1,4Diazepine

Introduction to CAS No 886364-26-7: 4-Boc-7,8-Dimethoxy-2,3,4,5-Tetrahydro-1H-Benzo[e][1,4]Diazepine

The compound CAS No 886364-26-7, also known as 4-Boc-7,8-Dimethoxy-2,3,4,5-Tetrahydro-1H-Benzo[e][1,4]Diazepine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. Recent studies have highlighted its unique properties and mechanisms of action.

The benzodiazepine framework of this compound is a key feature that contributes to its biological activity. The presence of the Boc (tert-butoxycarbonyl) group and the dimethoxy substituents at positions 7 and 8 further enhance its chemical stability and bioavailability. These structural elements play a crucial role in modulating the compound's interaction with biological systems.

Recent research has focused on the synthesis and optimization of CAS No 886364-26-7 to improve its pharmacokinetic properties. Advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline the production process while maintaining high purity levels.

In terms of biological activity, CAS No 886364-26-7 has shown promising results in preclinical studies. It exhibits selective binding to certain receptors and demonstrates potent activity in models of neurological disorders. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

The benzodiazepine core of this compound is also being explored for its role in modulating ion channels and neurotransmitter systems. Emerging data suggest that it may possess neuroprotective properties under specific conditions.

Furthermore, the dimethoxy substituents contribute to the compound's ability to penetrate cellular membranes efficiently. This characteristic is particularly advantageous in drug delivery systems where rapid uptake is desired.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of CAS No 886364-26-7 with high accuracy. Molecular docking studies have revealed critical interactions that govern its bioactivity.

In summary, CAS No 886364-26-7: 4-Boc-7,8-Dimethoxy-2,3,4,5-Tetrahydro-1H-Benzo[e][1,4]Diazepine represents a cutting-edge chemical entity with significant potential in pharmaceutical research. Its unique structure and promising biological profile make it a valuable tool for advancing drug discovery efforts.